Cas no 7544-54-9 (M-CYMEN-5-AMINE))

M-CYMEN-5-AMINE) structure
M-CYMEN-5-AMINE) structure
Product Name:M-CYMEN-5-AMINE)
CAS No:7544-54-9
MF:C10H15N
MW:149.232802629471
CID:981784
PubChem ID:20616114
Update Time:2025-04-19

M-CYMEN-5-AMINE) Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-5-propan-2-ylaniline
    • 3-Isopropyl-5-methylaniline
    • benzenamine, 3-methyl-5-(1-methylethyl)-
    • LogP
    • AKOS006337191
    • 3-Methyl-5-(propan-2-yl)aniline
    • SCHEMBL14267832
    • 7544-54-9
    • GS2751
    • DTXSID30609101
    • M-CYMEN-5-AMINE)
    • Inchi: 1S/C10H15N/c1-7(2)9-4-8(3)5-10(11)6-9/h4-7H,11H2,1-3H3
    • InChI Key: HQRMXTLFAMXXGD-UHFFFAOYSA-N
    • SMILES: NC1C=C(C)C=C(C=1)C(C)C

Computed Properties

  • Exact Mass: 149.12055
  • Monoisotopic Mass: 149.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02
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